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Executive Summary: Stichodactyla toxin (ShK), a 35-residue polypeptide isolated from the

sea anemone Stichodactyla helianthus, is a potent blocker of voltage-gated potassium

channels.[1][2][3] Its high affinity for the Kv1.3 channel, a key regulator of T-lymphocyte

activation, has made it a valuable pharmacological tool and a promising scaffold for developing

therapeutics for autoimmune diseases.[4][5] This document provides a detailed examination of

the structural features of ShK toxin, its mechanism of action, the structure-activity relationships

that govern its function, and the strategies employed to engineer highly selective analogues for

therapeutic use. It includes quantitative data on channel affinities, detailed experimental

protocols, and visualizations of key biological pathways and experimental workflows.

Molecular Structure of ShK Toxin
The biological activity of ShK toxin is intrinsically linked to its compact and stable three-

dimensional structure. This structure is defined by its primary amino acid sequence and a

specific arrangement of disulfide bonds.
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ShK is a 35-residue basic peptide.[1] Its structure is rigidly maintained by three disulfide

bridges: Cys3-Cys35, Cys12-Cys28, and Cys17-Cys32.[1][6][7] These covalent cross-links are

critical for its stability and function. The Cys3-Cys35 bond creates a nearly head-to-tail cyclic

feature, while the other two bridges stabilize the core of the peptide.[1][7] The solution structure

of ShK, determined by NMR, reveals two short α-helices (residues 14-19 and 21-24) and an

extended N-terminal region.[1][2]

Tertiary Structure and Key Functional Residues
The tertiary fold of ShK positions several key amino acid residues on a single face of the

molecule, creating a surface that interacts with the potassium channel.[8] The most critical of

these is the "functional dyad" composed of Lysine-22 (Lys22) and Tyrosine-23 (Tyr23).[1][9]

Lys22 acts as the primary pore-occluding residue, while Tyr23 helps anchor the toxin to the

channel vestibule.[1][9] Other residues, including Arginine-11 (Arg11) and Arginine-24 (Arg24),

also contribute to the binding affinity.[8][10] The disulfide bond linking the N- and C-termini

(Cys3-Cys35) has been found to be less critical for activity than the two internal disulfide bonds

that maintain the core structure.[7]
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Logical relationship of ShK toxin's structural components.

Mechanism of Action and Channel Selectivity
ShK toxins function as potent pore blockers of potassium channels, with a characteristic "cork

in a bottle" mechanism.[1][9] The toxin binds to the outer vestibule of the channel tetramer,

where the positively charged side chain of Lys22 protrudes into the selectivity filter, physically
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obstructing the flow of potassium ions.[1][9] The neighboring Tyr23 residue forms critical

interactions with the channel vestibule, anchoring the toxin in place.[1]

While native ShK is a powerful inhibitor of Kv1.3, its therapeutic potential is limited by its lack of

selectivity. It also potently blocks the neuronal channel Kv1.1 and other related channels at

picomolar to nanomolar concentrations, which could lead to significant neurotoxic side effects.

[4][11]

Structure-Function Relationship and Analogue
Development
The quest for a therapeutic agent based on ShK has focused on re-engineering the peptide to

enhance its selectivity for Kv1.3 over other potassium channels, particularly Kv1.1.

Engineering Selectivity
Structure-activity relationship studies revealed that modifying the N-terminus of ShK could

dramatically improve its selectivity. This led to the development of several key analogues:

ShK-170: Features an L-phosphotyrosine attached via a linker to the N-terminus. This

modification significantly enhances selectivity for Kv1.3.[8]

ShK-186 (Dalazatide): A derivative of ShK-170 that has shown promise in animal models and

has entered human clinical trials.[1][5] It exhibits over 100-fold selectivity for Kv1.3 over

Kv1.1.[12]

ShK-192: An analogue engineered for greater stability. It contains a non-hydrolyzable

phosphotyrosine surrogate and a methionine isostere to prevent oxidation, while retaining

high potency and selectivity for Kv1.3.[2]

[EWSS]ShK: A highly selective analogue developed with an N-terminal Glu-Trp-Ser-Ser

extension. This peptide is composed entirely of natural protein amino acids, making it

suitable for recombinant expression, and it displays 158-fold selectivity for Kv1.3 over Kv1.1.

[13]
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Logic of engineering ShK analogues for improved channel selectivity.
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Quantitative Comparison of ShK and Analogues
The following table summarizes the inhibitory constants (IC₅₀ or Kᵢ) of native ShK and its key

analogues against various potassium channels, highlighting the improvements in selectivity.

Peptide Kv1.1 Kv1.3 Kv1.6 Kv3.2 KCa3.1

Selectivit
y
(Kv1.1/Kv
1.3)

ShK

(native)

16 pM (Kᵢ)

[4]

11 pM (Kᵢ)

[4]

165 pM

(Kᵢ)[4]

0.6 nM

(IC₅₀)[4]
>100 nM ~1.5-fold

ShK-170
~6.9 nM

(IC₅₀)[8]

69 pM

(IC₅₀)[8]

~7.5 nM

(IC₅₀)[8]

~19.3 nM

(IC₅₀)[8]
>100 nM ~100-fold

ShK-192
>14 nM

(IC₅₀)[2]

140 pM

(IC₅₀)[2]
- - - >100-fold

[EWSS]Sh

K

~5.4 nM

(IC₅₀)[13]

34 pM

(IC₅₀)[13]
- >100 nM >100 nM ~158-fold

Note: Values are approximate and compiled from multiple sources. Assay conditions can

influence exact measurements.

Biological Function and Therapeutic Applications
The therapeutic rationale for targeting Kv1.3 stems from its specific role in the immune system,

particularly in a subset of T-lymphocytes known as effector memory T (TEM) cells.

Role of Kv1.3 in T-Lymphocytes
T-cell activation requires a sustained influx of calcium (Ca²⁺), which is dependent on the

electrochemical gradient across the cell membrane. Potassium channels maintain this gradient

by allowing K⁺ efflux to counterbalance the Ca²⁺ influx.[5] Different T-cell subsets rely on

different potassium channels. While naïve and central memory T-cells primarily use the KCa3.1

channel, chronically activated TEM cells upregulate Kv1.3 and become highly dependent on it

for proliferation and cytokine production.[1][2] Since TEM cells are key mediators in many
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autoimmune diseases like multiple sclerosis and rheumatoid arthritis, a selective Kv1.3 blocker

can preferentially suppress these pathogenic cells while sparing other immune responses.[2][5]
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Signaling pathway of Kv1.3 blockade in effector memory T-cells.

Key Experimental Methodologies
The development and characterization of ShK toxins and their analogues rely on a suite of

biochemical, biophysical, and immunological techniques.

Recombinant Expression and Isotopic Labeling
While early work used toxin isolated from anemones, modern research relies on chemical

synthesis or recombinant expression.[8][11] For structural studies using NMR, isotopic labeling

(e.g., with ¹⁵N) is required.

Protocol Outline: ShK can be expressed in E. coli as a thioredoxin fusion protein. The fusion

protein is purified via affinity chromatography (e.g., Ni²⁺-IMAC). The ShK peptide is then

cleaved from the fusion partner using a specific protease like enterokinase and purified to

homogeneity by reverse-phase HPLC. Correct folding is confirmed by NMR spectroscopy

and functional assays.[11]

Functional Characterization: Whole-Cell Patch-Clamp
Electrophysiology
This is the gold-standard method for quantifying the potency and selectivity of channel

blockers.

Protocol Outline:

Cell Culture: Use a stable cell line (e.g., L929 mouse fibroblasts) expressing the human

Kv1.3 channel.

Electrode Preparation: Fabricate glass micropipettes with a resistance of 2-5 MΩ. The

internal solution should contain a high concentration of K⁺ (e.g., 140 mM KF). The external

bath solution should mimic physiological saline.

Giga-seal Formation: Achieve a high-resistance seal (>1 GΩ) between the micropipette

and the cell membrane.
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Whole-Cell Configuration: Rupture the cell membrane patch under the pipette to gain

electrical access to the cell interior.

Voltage Protocol: Clamp the cell membrane at a holding potential of -80 mV. Apply

depolarizing voltage steps (e.g., to +40 mV) to elicit Kv1.3 currents.

Toxin Application: After establishing a stable baseline current, perfuse the bath with known

concentrations of the ShK analogue.

Data Analysis: Measure the peak current amplitude before and after toxin application. Plot

the percentage of current inhibition against the logarithm of the toxin concentration. Fit the

data to a Hill equation to determine the IC₅₀ value.

Selectivity Screening: Repeat the protocol using cell lines that express off-target channels

like Kv1.1.

Immunological Assay: T-Cell Proliferation
This assay measures the functional consequence of Kv1.3 blockade on the primary target

cells.

Protocol Outline:

Cell Isolation: Isolate human peripheral blood mononuclear cells (PBMCs) from healthy

donor blood using density gradient centrifugation. Isolate CCR7⁻ effector memory T-cells

using magnetic-activated cell sorting (MACS).

Cell Staining: Label the TEM cells with a proliferation-tracking dye, such as

Carboxyfluorescein succinimidyl ester (CFSE).

Cell Culture and Stimulation: Plate the labeled cells in a 96-well plate. Add the ShK

analogue at various concentrations. Stimulate the cells to proliferate using anti-CD3 and

anti-CD28 antibodies.

Incubation: Culture the cells for 3-5 days to allow for cell division.

Flow Cytometry: Acquire the cells on a flow cytometer. Proliferating cells will have diluted

the CFSE dye, resulting in lower fluorescence intensity.
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Data Analysis: Quantify the percentage of proliferated cells in each condition. Calculate

the concentration of the ShK analogue required to inhibit 50% of the proliferation (IC₅₀).
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Experimental workflow for the evaluation of a new ShK analogue.

Conclusion and Future Directions
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Stichodactyla toxin has evolved from a natural venom component into a powerful molecular

scaffold for drug development. The detailed understanding of its structure-function relationship

has enabled the rational design of analogues with high selectivity for the Kv1.3 potassium

channel. These engineered peptides, such as Dalazatide (ShK-186), represent a novel

therapeutic strategy for autoimmune diseases by selectively targeting pathogenic effector

memory T-cells. Future research will likely focus on improving the pharmacokinetic properties

of these peptides, exploring alternative delivery methods, and expanding their therapeutic

applications to other TEM-mediated pathologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Stichodactyla toxin - Wikipedia [en.wikipedia.org]

2. Engineering a Stable and Selective Peptide Blocker of the Kv1.3 Channel in T
Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. smartox-biotech.com [smartox-biotech.com]

5. Kv1.3 channel-blocking immunomodulatory peptides from parasitic worms: implications for
autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]

6. upload.wikimedia.org [upload.wikimedia.org]

7. Role of disulfide bonds in the structure and potassium channel blocking activity of ShK
toxin - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune
diseases - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Designed peptide analogues of the potassium channel blocker ShK toxin - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Expression and isotopic labelling of the potassium channel blocker ShK toxin as a
thioredoxin fusion protein in bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b15877729/docs?utm_src=pdf-body#a-technical-guide-to-the-structure-function-relationship-of-stichodactyla-toxins
https://www.benchchem.com/product/b15877729?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Stichodactyla_toxin
https://pmc.ncbi.nlm.nih.gov/articles/PMC2684922/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2684922/
https://www.medchemexpress.com/shk-toxin.html
https://www.smartox-biotech.com/product/potassium-channel-blocker/kv1-3-channel-blocker/shk
https://pmc.ncbi.nlm.nih.gov/articles/PMC4139903/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4139903/
https://upload.wikimedia.org/wikiversity/en/c/cf/ShK_toxin_history%2C_structure_and_therapeutic_applications_for_autoimmune_diseases.pdf
https://pubmed.ncbi.nlm.nih.gov/10545177/
https://pubmed.ncbi.nlm.nih.gov/10545177/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3397671/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3397671/
https://www.researchgate.net/publication/325530312_ShK_toxin_history_structure_and_therapeutic_applications_for_autoimmune_diseases
https://pubmed.ncbi.nlm.nih.gov/11747428/
https://pubmed.ncbi.nlm.nih.gov/11747428/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3411878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3411878/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15877729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. mdpi.com [mdpi.com]

13. N-Terminally extended analogues of the K⁺ channel toxin from Stichodactyla helianthus
as potent and selective blockers of the voltage-gated potassium channel Kv1.3 - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to the Structure-Function
Relationship of Stichodactyla Toxins]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15877729/docs#a-technical-guide-to-the-structure-
function-relationship-of-stichodactyla-toxins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.mdpi.com/1660-3397/18/3/173
https://pubmed.ncbi.nlm.nih.gov/25864722/
https://pubmed.ncbi.nlm.nih.gov/25864722/
https://pubmed.ncbi.nlm.nih.gov/25864722/
https://www.benchchem.com/product/b15877729/docs#a-technical-guide-to-the-structure-function-relationship-of-stichodactyla-toxins
https://www.benchchem.com/product/b15877729/docs#a-technical-guide-to-the-structure-function-relationship-of-stichodactyla-toxins
https://www.benchchem.com/product/b15877729/docs#a-technical-guide-to-the-structure-function-relationship-of-stichodactyla-toxins
https://www.benchchem.com/product/b15877729/docs#a-technical-guide-to-the-structure-function-relationship-of-stichodactyla-toxins
https://www.benchchem.com/product/b15877729?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15877729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15877729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

